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Compound of Interest

Compound Name: 1,4-Diethyl-2-methylbenzene

Cat. No.: B084493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Diethyl-2-methylbenzene, also known as 2,5-diethyltoluene, is an aromatic hydrocarbon

with the chemical formula C₁₁H₁₆. While direct, documented applications of 1,4-diethyl-2-
methylbenzene in materials science are not widely reported in academic literature, its

chemical structure—a substituted benzene ring—suggests several potential uses based on the

known applications of structurally similar compounds. These notes provide an overview of its

properties and propose potential applications and hypothetical experimental protocols to

stimulate further research and development in materials science.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,4-Diethyl-2-methylbenzene is

presented in the table below. This data is essential for designing experimental procedures and

understanding its behavior in various material systems.
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Property Value Reference

Molecular Formula C₁₁H₁₆ [1][2]

Molecular Weight 148.24 g/mol [1][2]

CAS Number 13632-94-5 [1][2]

Density 0.865 g/cm³ [3]

Boiling Point 206.7 °C [3]

Flash Point 72.9 °C [3]

Refractive Index 1.497 [3]

IUPAC Name 1,4-diethyl-2-methylbenzene [1]

Potential Applications in Materials Science
Based on its aromatic structure and alkyl substituents, 1,4-Diethyl-2-methylbenzene can be

considered for the following applications:

High-Performance Polymer Monomer Precursor: The benzene ring can be functionalized to

introduce polymerizable groups. For instance, dehydrogenation of the ethyl groups could

yield divinylbenzene derivatives, which are crucial cross-linking agents in the production of

polymers like polystyrene. The methyl group offers an additional site for chemical

modification.

Organic Solvent for Specialty Applications: With a relatively high boiling point and good

solvency for organic compounds, it could serve as a process solvent in the synthesis of

polymers or in the formulation of coatings and resins where slow evaporation is desired.

Intermediate in the Synthesis of Functional Molecules: The aromatic core of 1,4-diethyl-2-
methylbenzene can be a building block for more complex molecules with applications in

organic electronics or as additives for materials. For example, sulfonation, nitration, or

halogenation reactions can introduce functional groups that impart specific properties. A

related compound, 2,6-diethyl-4-methylaniline, is used to synthesize diethyl 2-(2,6-diethyl-4-

methylphenyl)malonate, an intermediate in the production of the herbicide Pinoxaden.[4][5]
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This highlights the potential of this substituted benzene structure in the synthesis of complex

organic molecules.

Experimental Protocols (Hypothetical)
The following are proposed experimental protocols for the potential applications of 1,4-Diethyl-
2-methylbenzene.

Protocol 1: Synthesis of a Divinyl Monomer via Catalytic
Dehydrogenation
Objective: To synthesize a vinyl-substituted derivative of 1,4-diethyl-2-methylbenzene for use

as a cross-linking monomer.

Materials:

1,4-Diethyl-2-methylbenzene

Iron(III) oxide catalyst

High-temperature tube furnace

Inert gas (e.g., Nitrogen or Argon)

Solvent for extraction (e.g., Toluene)

Standard laboratory glassware

Procedure:

Pack a quartz tube with the iron(III) oxide catalyst.

Heat the tube furnace to a reaction temperature of 550-650 °C under a continuous flow of

inert gas.

Introduce 1,4-diethyl-2-methylbenzene into the heated tube via a syringe pump at a

controlled flow rate.
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The vaporized reactant will pass over the catalyst bed, undergoing dehydrogenation.

The product stream is cooled and condensed in a cold trap.

The collected liquid is then purified by fractional distillation to isolate the divinyl derivative.

Characterize the final product using techniques such as NMR and GC-MS to confirm its

structure and purity.

Protocol 2: Evaluation as a High-Boiling Point Solvent
for Polymerization
Objective: To assess the suitability of 1,4-diethyl-2-methylbenzene as a solvent for a high-

temperature solution polymerization reaction.

Materials:

1,4-Diethyl-2-methylbenzene (as solvent)

Monomers for a high-temperature polymer (e.g., for polyimide synthesis: a diamine and a

dianhydride)

Reaction vessel with mechanical stirrer, condenser, and inert gas inlet

Precipitating solvent (e.g., Methanol)

Procedure:

Charge the reaction vessel with 1,4-diethyl-2-methylbenzene and the chosen monomers

under an inert atmosphere.

Heat the mixture to the desired reaction temperature (e.g., 180-200 °C) with continuous

stirring.

Monitor the progress of the polymerization by measuring the viscosity of the solution or by

taking samples for analysis (e.g., GPC).

Once the desired molecular weight is achieved, cool the reaction mixture.
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Precipitate the polymer by slowly adding the reaction solution to a stirred excess of the

precipitating solvent.

Filter, wash, and dry the polymer.

Evaluate the properties of the resulting polymer and assess the solvent's performance based

on polymer yield, molecular weight, and ease of removal.

Visualizations
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Caption: Proposed synthesis of a divinyl monomer.

Potential Functionalization Pathways
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Caption: Potential functionalization pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b084493?utm_src=pdf-body-img
https://www.benchchem.com/product/b084493?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
While 1,4-diethyl-2-methylbenzene is not yet a mainstream material in its own right, its

chemical structure presents intriguing possibilities for the development of new materials. The

proposed applications and protocols are intended to serve as a starting point for researchers to

explore its potential in polymer science, organic synthesis, and other areas of materials

science. Further investigation into the reactivity of its alkyl and aromatic moieties is warranted

to fully unlock its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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